Tetrakis(hydroxymethyl)phosphonium chloride

• CAS No.: 124-64-1
• Product Name: Tetrakis(hydroxymethyl)phosphonium chloride
• Molecular Formula: C4H12ClO4P
• Molecular Weight: 190.56 g/mol
• IUPAC Name: tetrakis(hydroxymethyl)phosphanium;chloride
• Standard InChI: InChI=1S/C4H12O4P.ClH/c5-1-9(2-6,3-7)4-8;/h5-8H,1-4H2;1H/q+1;/p-1
• Standard InChIKey: AKXUUJCMWZFYMV-UHFFFAOYSA-M
• SMILES: C(O)[P+](CO)(CO)CO.[Cl-]
• Canonical SMILES: C(O)[P+](CO)(CO)CO.[Cl-]
• Boiling Point: 244 °F at 760 mm Hg (NTP, 1992)
• Colorform: Crystalline
• Density: 1.322 at 64 °F (NTP, 1992); 1.341
• Flash Point: greater than 200 °F (NTP, 1992)
• Melting Point: 154 °C
• Physical Description: Tetrakis(hydroxymethyl)phosphonium chloride is a clear slightly viscous,colorless to yellow liquid (20% H2O solution). (NTP, 1992); Liquid
• Description: Tetrakis(hydroxymethyl)phosphonium chloride is a clear slightly viscous,colorless to yellow liquid (20% H2O solution). (NTP, 1992)
• Related CAS: 22031-17-0 (phosphate[3:1]); 52221-67-7 (oxalate[2:1]); 55566-30-8 (sulfate[2:1]); 7580-37-2 (unspecified acetate)
• Solubility: greater than or equal to 100 mg/mL at 68° F (NTP, 1992); In water, 40,000 mg/l, temp not specified.
• Synonyms: tetramethylolphosphonium acetate; tetramethylolphosphonium chloride; tetramethylolphosphonium hydroxide; tetramethylolphosphonium nitrate; tetramethylolphosphonium oxalate (2:1); tetramethylolphosphonium phosphate (3:1); tetramethylolphosphonium sulfate (2:1); THPC
• Vapor Pressure: 1 mm Hg at 77 °F ; 6.0 mm Hg at 84° F; 110.0 mm Hg at 124° F (NTP, 1992)
• PubChem Compound: 31298
• Last Modified: Nov 11 2021